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Compound of Interest

4-(Morpholine-4-
Compound Name:
carbonyl)benzaldehyde

cat. No.: B1612799

This guide provides essential safety and logistical information for the handling and disposal of
4-(Morpholine-4-carbonyl)benzaldehyde (CAS No. 58287-80-2). As a researcher, scientist,
or drug development professional, your safety is paramount. This document moves beyond a
simple checklist to offer a framework of deep operational understanding, ensuring that every
procedural step is grounded in scientific reasoning. The protocols outlined herein are designed
to be self-validating, fostering a culture of safety and precision in your laboratory.

Understanding the Hazard Profile

4-(Morpholine-4-carbonyl)benzaldehyde is an off-white solid utilized as an intermediate in
the synthesis of pharmaceuticals and agrochemicals.[1] While comprehensive toxicological
data for this specific compound is not readily available, the precautionary principle dictates that
it should be handled as a hazardous substance. The morpholine moiety itself can cause eye
and respiratory irritation, with prolonged exposure potentially leading to lung, liver, and kidney
injury in animal studies.[2] Therefore, all personal contact, including inhalation of dust, must be
strictly avoided.[2]

Hazard ldentification Summary:
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Hazard Classification Description

Acute Toxicity, Oral May be harmful if swallowed.
Skin Corrosion/Irritation May cause skin irritation.

Serious Eye Damage/Eye Irritation May cause serious eye irritation.
Acute Toxicity, Inhalation May be harmful if inhaled as dust.

This table is a conservative assessment based on related compounds and general principles of
chemical safety. Always refer to the most current Safety Data Sheet (SDS) from your supplier.

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection and proper use of PPE are critical to mitigating the risks associated with handling
4-(Morpholine-4-carbonyl)benzaldehyde. The following is a detailed protocol for PPE,
emphasizing not just what to wear, but why it is necessary.

Eye and Face Protection

o Mandatory: Wear chemical safety goggles that provide a complete seal around the eyes.
Standard safety glasses with side shields are insufficient as they do not protect against fine
dust particles or splashes.[2][3]

 Recommended for large quantities or splash potential: A face shield worn in conjunction with
safety goggles offers an additional layer of protection for the entire face.[3][4]

o Rationale: This compound is an eye irritant. Direct contact can cause significant discomfort
and potential damage.

Skin and Body Protection

o Gloves: Wear nitrile or neoprene gloves.[4] Always inspect gloves for tears or punctures
before use. Change gloves immediately if they become contaminated. Do not wear leather or
cloth gloves as they can absorb the chemical, leading to prolonged skin contact.[5]
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Laboratory Coat: A standard laboratory coat is required to protect against incidental contact.

Additional Protection: For tasks with a higher risk of dust generation or spillage, consider
wearing coveralls or a chemical-resistant apron.[4][5]

Footwear: Closed-toe shoes are mandatory in the laboratory. For tasks involving larger
guantities, chemical-resistant boots are recommended.[3]

Rationale: Preventing skin contact is crucial. Even if not highly toxic dermally, repeated
exposure can lead to irritation and sensitization.

Respiratory Protection

When Required: A NIOSH-approved respirator is necessary when handling the powder
outside of a certified chemical fume hood or glove box, or if significant dust is generated.[2]

[6]

Type of Respirator: For dusts, a particulate respirator (e.g., N95, P100) is appropriate. If
there is a risk of vapors, a combination cartridge for organic vapors and particulates should
be used.

Fit Testing: Ensure your respirator has been properly fit-tested to provide a complete seal.

Rationale: Inhalation is a primary route of exposure for powdered chemicals. Fine particles
can be easily inhaled, leading to respiratory tract irritation.

Operational Plan: From Receipt to Disposal

A systematic approach to handling ensures safety at every stage. The following workflow

diagram and procedural steps provide a clear and logical sequence for working with 4-

(Morpholine-4-carbonyl)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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